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Compound of Interest

Compound Name: C22:1 Ceramide-d7

Cat. No.: B15553261

Get Quote

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of C22:1 Ceramide-d7, a critical tool

for researchers in the field of lipidomics. This document details its properties, applications, and

the experimental protocols for its use, with a focus on its role as an internal standard in mass

spectrometry. Furthermore, it delves into the broader biological significance of very-long-chain

ceramides, including their involvement in cellular signaling pathways.

Introduction to C22:1 Ceramide-d7
C22:1 Ceramide-d7 is a deuterated form of C22:1 Ceramide, a monounsaturated very-long-

chain ceramide. The notation "C22:1" signifies a fatty acid chain with 22 carbon atoms and one

double bond, while "-d7" indicates the presence of seven deuterium atoms. This isotopic

labeling makes it an ideal internal standard for quantitative analysis of endogenous ceramides

using mass spectrometry (MS)-based techniques such as gas chromatography-mass

spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS).[1][2]

Ceramides, as a class of sphingolipids, are integral components of cell membranes and act as

bioactive signaling molecules in a multitude of cellular processes.[3][4] These include cell

growth and differentiation, apoptosis (programmed cell death), and cellular responses to stress.
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[5][6] Very-long-chain ceramides (VLCs), such as C22:1 ceramide, have distinct biological roles

and their dysregulation has been associated with various pathological conditions.[7]

Quantitative Data
The use of C22:1 Ceramide-d7 as an internal standard allows for the precise quantification of

endogenous ceramide levels in various biological samples. The following tables summarize key

properties of C22:1 Ceramide-d7 and representative concentrations of related endogenous

ceramides in human samples.

Table 1: Properties of C22:1 Ceramide-d7

Property Value Reference

Molecular Formula C₄₀H₇₀D₇NO₃ [2]

Molecular Weight 627.09 g/mol [2]

CAS Number 2342574-57-4 [2]

Physical Form Solid

Primary Application
Internal Standard for Mass

Spectrometry
[1]

Table 2: Representative Concentrations of Endogenous Very-Long-Chain Ceramides in Human

Samples
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Ceramide
Species

Sample Type
Concentration
Range

Condition Reference

C22:0 Ceramide Serum ~1.5 µg/mL Healthy Control [8]

C22:0 Ceramide Serum
Lower than

controls
Rectal Cancer [8]

C22:0 Ceramide Plasma Increased Type 2 Diabetes [9]

C22:0

Dihydroceramide
Liver Elevated

Insulin-resistant

NASH
[10]

C22 Long-Chain

Base

Stratum

Corneum

12.8% of total

LCBs
Healthy [11]

Experimental Protocols
The accurate quantification of ceramides using C22:1 Ceramide-d7 as an internal standard

requires meticulous sample preparation and analysis. Below is a detailed protocol for the

analysis of ceramides in human plasma by LC-MS/MS.

Lipid Extraction from Plasma (Protein Precipitation
Method)
This protocol is a high-throughput method suitable for routine analysis.[12][13][14]

Sample Thawing: Thaw frozen plasma samples on ice.

Internal Standard Spiking: To a 1.5 mL microcentrifuge tube, add a known amount of C22:1
Ceramide-d7 (and other deuterated ceramide standards as needed) dissolved in an

appropriate solvent (e.g., ethanol).

Plasma Addition: Add 10-50 µL of plasma to the tube containing the internal standard.

Protein Precipitation: Add pre-cooled isopropanol (IPA) at a ratio of 1:5 (plasma:IPA).[13] For

example, for 20 µL of plasma, add 100 µL of cold IPA.
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Vortexing and Incubation: Vortex the mixture for 1 minute and incubate at -20°C for 10

minutes to facilitate protein precipitation.[13]

Second Vortex and Incubation: Vortex again for 1 minute and incubate at 4°C for two hours

to ensure complete protein precipitation.[13]

Centrifugation: Centrifuge the samples at 10,300 x g for 10 minutes at 4°C.[13]

Supernatant Transfer: Carefully transfer the supernatant containing the lipids to a new glass

vial for LC-MS/MS analysis.[13]

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) Analysis
The following are general conditions for ceramide analysis. Specific parameters should be

optimized for the instrument in use.

LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance

liquid chromatography (UHPLC) system.

Column: A C18 reversed-phase column is commonly used for ceramide separation.[15]

Mobile Phase A: Acetonitrile:Water (e.g., 3:2, v/v) with 10 mM ammonium formate.[15]

Mobile Phase B: Isopropanol:Acetonitrile (e.g., 9:1, v/v) with 10 mM ammonium formate and

0.1% formic acid.[15]

Flow Rate: 0.3 mL/min.[15]

Injection Volume: 5 µL.[15]

Mass Spectrometer: A triple quadrupole mass spectrometer is typically used for quantitative

analysis.

Ionization Mode: Electrospray Ionization (ESI) in positive ion mode.[14]

Detection Mode: Multiple Reaction Monitoring (MRM). The specific precursor-to-product ion

transitions for C22:1 Ceramide and C22:1 Ceramide-d7 need to be determined by direct
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infusion or from existing literature.

Data Analysis
Peak Integration: Integrate the peak areas for the endogenous C22:1 Ceramide and the

C22:1 Ceramide-d7 internal standard.

Ratio Calculation: Calculate the ratio of the peak area of the endogenous ceramide to the

peak area of the internal standard.

Quantification: Determine the concentration of the endogenous ceramide by comparing the

calculated ratio to a standard curve generated using known concentrations of non-

deuterated C22:1 Ceramide and a fixed concentration of C22:1 Ceramide-d7.

Signaling Pathways and Biological Roles
Ceramides are central to sphingolipid metabolism and are involved in critical cellular signaling

pathways, particularly apoptosis.[3][16] Very-long-chain ceramides have been shown to have

specific and sometimes opposing roles compared to their long-chain counterparts.

Sphingolipid Metabolism
Ceramides are at the hub of sphingolipid metabolism, being synthesized de novo from serine

and palmitoyl-CoA, or generated from the breakdown of more complex sphingolipids like

sphingomyelin.[17][18]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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